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Compound of Interest

Compound Name:
EUROPIUM(III) 2-

ETHYLHEXANOATE

CAS No.: 84573-73-9

Cat. No.: B1602116 Get Quote

CAS Number: 84573-73-9 Formula: C₂₄H₄₅EuO₆ Molecular Weight: ~581.58 g/mol [1]

Executive Summary
Europium(III) 2-ethylhexanoate is a lipophilic rare-earth carboxylate.[1] Unlike inorganic

europium salts (chlorides, nitrates) which are water-soluble, this compound is engineered for

solubility in non-polar organic solvents (e.g., toluene, hexane, mineral spirits).[1] This property

makes it an indispensable precursor for Metal-Organic Decomposition (MOD) and Sol-Gel

processes, allowing researchers to deposit high-purity Europium(III) oxide (Eu₂O₃) films or

dope polymer matrices without phase separation.[1]

Chemical Identity & Structure
The compound consists of a central Europium(III) cation coordinated by three 2-ethylhexanoate

ligands.[1] The bulky, branched alkyl chains provide steric hindrance, preventing aggregation

and ensuring high solubility in organic media.[1]

Table 1: Physicochemical Profile
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Property Specification

CAS Number 84573-73-9

IUPAC Name Europium(3+) tris(2-ethylhexanoate)

Synonyms
Europium Octoate; Europium tris(2-

ethylhexanoate)

Empirical Formula C₂₄H₄₅EuO₆

Appearance White to off-white waxy solid or viscous liquid

Solubility
Soluble in hexane, toluene, benzene, mineral

spirits.[1][2] Insoluble in water.[1]

Eu Content ~26.1% (Theoretical)

Hygroscopicity
Moderate; handle under inert atmosphere for

high-purity applications.[1]

Structural Visualization
The following diagram illustrates the coordination logic. The carboxylate groups typically bind in

a bidentate or bridging mode, saturating the coordination sphere of the Eu³⁺ ion.[1]
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Figure 1: Conceptual coordination structure showing the lipophilic shielding of the Eu³⁺ core.

Synthesis Protocols
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High-purity synthesis is required to minimize residual sodium or chloride ions, which can

quench luminescence in final applications.[1]

Method A: Interfacial Metathesis (High Purity)
This method uses a phase-transfer approach to extract the europium complex directly into the

organic phase, leaving byproducts in the aqueous phase.

Reagents:

Europium(III) Nitrate Hexahydrate [CAS 10031-53-5][1]

2-Ethylhexanoic Acid [CAS 149-57-5][1][2][3]

Sodium Hydroxide (NaOH)[1]

n-Heptane or Toluene[1]

Protocol:

Saponification: Dissolve 2-ethylhexanoic acid in dilute NaOH to form Sodium 2-

ethylhexanoate (pH ~7-8).

Dissolution: Dissolve Eu(NO₃)₃·6H₂O in deionized water.[1]

Reaction: Slowly add the Eu salt solution to the Sodium 2-ethylhexanoate solution under

vigorous stirring.

Extraction: Add n-Heptane. The Eu(III) 2-ethylhexanoate will partition into the organic layer.

[1]

Purification: Wash the organic layer 3x with deionized water to remove NaNO₃.[1]

Drying: Dry over anhydrous MgSO₄, filter, and remove solvent under vacuum (Rotavap) to

yield the waxy solid.[1]

Method B: Direct Oxide Neutralization (Industrial)
Used when trace water is acceptable or can be removed via azeotropic distillation.
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Protocol:

Suspend Eu₂O₃ in excess 2-ethylhexanoic acid.[1]

Heat to reflux (~150°C) with a Dean-Stark trap.

Water produced by the neutralization is removed azeotropically (using xylene as an

entrainer).[1]

Filter while hot to remove unreacted oxide.[1]
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Figure 2: Step-by-step workflow for the high-purity synthesis via interfacial metathesis.[1]
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Applications in Materials Science
The primary utility of Europium(III) 2-ethylhexanoate lies in its ability to deliver Eu³⁺ ions into

non-polar environments.[1]

Luminescent Thin Films (MOD)
Metal-Organic Decomposition (MOD) allows for the low-cost fabrication of phosphor films

without high-vacuum equipment.[1]

Mechanism: The precursor is dissolved in toluene and spin-coated onto a substrate (e.g.,

Silicon or Quartz).[1]

Calcination: Heating to 500–800°C decomposes the organic ligand, leaving a pure crystalline

Eu₂O₃ film or a doped oxide matrix (e.g., Y₂O₃:Eu).[1]

Advantage: The high solubility allows for precise control of film thickness and dopant

concentration.[1]

Polymer Doping
Directly doping polymers (like PMMA or Polystyrene) with inorganic salts leads to aggregation

and opacity.[1]

Solution: Eu(III) 2-ethylhexanoate is miscible with the polymer melt or solution.[1]

Result: Transparent, luminescent plastics that emit intense red light (612 nm) under UV

excitation, used in optical amplifiers and security inks.[1]

Safety & Handling (MSDS Summary)
Signal Word:WARNING
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Hazard Class Statement

Reproductive Toxicity

Cat. 2 (H361): Suspected of damaging fertility or

the unborn child.[1] (Due to 2-ethylhexanoic acid

moiety).[1][2][4][5][6]

Skin Irritation Cat.[1] 2 (H315): Causes skin irritation.[1]

Eye Irritation Cat. 2A (H319): Causes serious eye irritation.[1]

Handling Protocols:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1]

Ventilation: Use a fume hood to avoid inhaling dust or vapors.[1]

Storage: Store in a cool, dry place. While air-stable, long-term storage under Argon is

recommended to prevent hydrolysis (formation of Eu(OH)₃).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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